8-methoxy-3-(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidine-1-carbonyl)-2H-chromen-2-one

• IUPAC Name: 8-methoxy-3-[4-(1-methylimidazol-2-yl)sulfonylpiperidine-1-carbonyl]chromen-2-one
• InChI: InChI=1S/C20H21N3O6S/c1-22-11-8-21-20(22)30(26,27)14-6-9-23(10-7-14)18(24)15-12-13-4-3-5-16(28-2)17(13)29-19(15)25/h3-5,8,11-12,14H,6-7,9-10H2,1-2H3
• InChI Key: XMIWQVJKDALRJN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CCN(CC2)C(=O)C3=CC4=C(C(=CC=C4)OC)OC3=O
• Molecular Formula: C20H21N3O6S
• Molecular Weight: 431.5 g/mol

Description

8-methoxy-3-(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidine-1-carbonyl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C20H21N3O6S and its molecular weight is 431.46. The purity is usually 95%.
BenchChem offers high-quality 8-methoxy-3-(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidine-1-carbonyl)-2H-chromen-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-methoxy-3-(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidine-1-carbonyl)-2H-chromen-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bio-Evaluation

• A study by Shah et al. (2016) focused on the synthesis of novel derivatives of 8-methoxy-2H-chromen-2-one, which were evaluated for their antimicrobial, antifungal, and antimalarial activities. This research demonstrates the compound's potential in developing treatments for various infections (Shah, Patel, Rajani, & Karia, 2016).

Antibacterial Effects

• Behrami and Dobroshi (2019) reported on the synthesis of derivatives of 4-hydroxy-chromen-2-one, including compounds structurally related to 8-methoxy-2H-chromen-2-one, and their significant antibacterial activities. This indicates the compound's relevance in the development of new antibacterial agents (Behrami & Dobroshi, 2019).

Synthesis of Aromatic Carbamates

• Velikorodov et al. (2014) conducted research on the condensation of certain carbamates with chromene derivatives, highlighting the utility of 8-methoxy-2H-chromen-2-one in synthesizing complex organic structures with potential pharmaceutical applications (Velikorodov, Ionova, Melent’eva, Stepkina, & Starikova, 2014).

Antimicrobial Agents

• Patel et al. (2012) synthesized a series of chromen-2-one derivatives, including structures related to 8-methoxy-2H-chromen-2-one, for their antimicrobial properties. This research contributes to the understanding of the compound's potential in developing new antimicrobial drugs (Patel, Patel, Kumari, & Chikhalia, 2012).